Cas no 1806869-57-7 (3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806869-57-7
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4866698
• Update Time: 2025-05-25

3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-6-4(1-10)16-2-3(8(13,14)15)5(6)7(11)12/h2,7H,1H2
• InChI Key： JUPDJPKVGGPVCR-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806869-57-7)

The compound 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806869-57-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring multiple halogen substituents, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key features of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is its versatility in organic synthesis. The presence of bromo, chloromethyl, difluoromethyl, and trifluoromethyl groups allows for a wide range of chemical transformations, enabling the creation of novel compounds with tailored properties. This adaptability is particularly relevant in the context of precision medicine and sustainable agriculture, where customized chemical solutions are in high demand.

In recent years, the demand for fluorinated pyridines like 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine has surged, driven by their enhanced stability and bioavailability. These characteristics are critical for developing next-generation therapeutics and eco-friendly pesticides. The compound's ability to act as a building block in heterocyclic chemistry further underscores its importance in modern scientific research.

From an environmental perspective, the use of 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine aligns with the growing emphasis on green chemistry. Its efficient synthesis and potential for recyclability make it a candidate for sustainable industrial processes. This aspect is particularly appealing to companies and researchers focused on reducing their carbon footprint while maintaining high chemical efficacy.

The compound's relevance extends to the field of advanced materials, where its unique properties can be leveraged to develop high-performance polymers and electronic components. As industries strive for innovation, the role of specialized intermediates like 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine becomes increasingly pivotal.

In summary, 3-Bromo-2-(chloromethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806869-57-7) represents a cutting-edge solution for diverse scientific and industrial challenges. Its multifaceted applications, from drug development to sustainable agriculture, highlight its significance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a central role in shaping the future of chemical innovation.